Absolute Stereochemistry Determination of Methyl (2R,3R)-2-(1H-pyrazol-4-yl)oxane-3-carboxylate: A Comprehensive Technical Guide
Absolute Stereochemistry Determination of Methyl (2R,3R)-2-(1H-pyrazol-4-yl)oxane-3-carboxylate: A Comprehensive Technical Guide
Executive Summary
Methyl (2R,3R)-2-(1H-pyrazol-4-yl)oxane-3-carboxylate is a highly functionalized, chiral tetrahydropyran (oxane) derivative frequently utilized as a versatile building block in medicinal chemistry and drug development. Establishing the absolute stereochemistry of such intermediates is a critical regulatory requirement and a fundamental scientific necessity to ensure enantiomeric efficacy in biological systems.
The analytical challenge presented by this specific molecule lies in its atomic composition: it consists entirely of light atoms (Carbon, Hydrogen, Nitrogen, and Oxygen). Traditional X-ray crystallography often struggles to assign absolute configuration to light-atom structures due to weak anomalous dispersion. This whitepaper outlines a self-validating, orthogonal analytical framework—combining Nuclear Magnetic Resonance (NMR) spectroscopy, Vibrational Circular Dichroism (VCD), and derivatized Single-Crystal X-Ray Diffraction (SCXRD)—to unambiguously determine both the relative and absolute stereochemistry of this oxane derivative.
Phase 1: Conformational Landscape & Relative Stereochemistry
Before absolute configuration can be assigned, the relative stereochemistry and predominant solution-phase conformation must be validated. The nomenclature "(2R,3R)" in the oxane ring dictates a trans relationship between the C2-(1H-pyrazol-4-yl) and C3-(methoxycarbonyl) substituents.
To minimize unfavorable 1,3-diaxial steric clashes, the oxane ring strongly prefers a chair conformation where both bulky substituents occupy equatorial positions (a diequatorial conformation).
Protocol 1: NMR Validation of Relative Stereochemistry
The relative trans-diequatorial arrangement is self-validating through the analysis of vicinal proton-proton coupling constants ( 3JH,H )[1].
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Sample Preparation: Dissolve 15 mg of the compound in 0.6 mL of a non-polar, non-exchanging solvent (e.g., CDCl 3 ) to preserve the natural conformational equilibrium and prevent disruption of potential intramolecular hydrogen bonding.
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Data Acquisition: Acquire 1D 1 H NMR (at least 400 MHz) and 2D NOESY/ROESY spectra.
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Coupling Constant Extraction: Isolate the signals for the protons at C2 and C3. In a trans-diequatorial system, the corresponding axial protons (H2 ax and H3 ax ) will exhibit a large trans-diaxial coupling constant ( 3JH2,H3≈9.5−12.0 Hz)[2].
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NOESY Correlation: Analyze the NOESY spectrum. The absence of a strong cross-peak between H2 and H3 confirms they are antiperiplanar (axial-axial), validating the trans relative stereochemistry.
Phase 2: Absolute Configuration via Vibrational Circular Dichroism (VCD)
Because the molecule lacks heavy atoms, Vibrational Circular Dichroism (VCD) coupled with Density Functional Theory (DFT) is the premier solution-phase method for absolute configuration determination[3]. VCD measures the differential absorption of left and right circularly polarized infrared radiation during vibrational transitions, providing a highly specific 3D structural fingerprint[4].
Protocol 2: VCD and DFT Computational Workflow
This protocol relies on a self-validating loop where theoretical quantum mechanical predictions must perfectly mirror empirical spectroscopic data.
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Conformational Search: Perform a molecular mechanics (MMFF94) conformational search to identify all low-energy conformers within a 5.0 kcal/mol energy window.
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DFT Optimization: Optimize the geometry of the identified conformers using DFT at the B3LYP/6-31G(d) level.
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Frequency & VCD Calculation: Calculate the harmonic vibrational frequencies, IR absorption intensities, and VCD rotational strengths at a higher theory level, such as B3LYP/6-311+G(2d,p).
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Boltzmann Averaging: Weight the calculated VCD spectra of the individual conformers based on their calculated Gibbs free energies ( ΔG ) at 298 K to generate a composite theoretical spectrum.
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Experimental Measurement: Record the experimental IR and VCD spectra of the sample (approx. 0.1 M in CDCl 3 ) using a Fourier-Transform VCD spectrometer, focusing on the fingerprint region (1750–850 cm −1 ).
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Correlation & Assignment: Overlay the experimental VCD spectrum with the DFT-calculated spectra for the (2R,3R) and (2S,3S) enantiomers. A positive phase match of the vibrational bands unambiguously assigns the absolute configuration.
VCD Workflow for Absolute Stereochemistry Determination.
Phase 3: Orthogonal Validation via Heavy-Atom SCXRD
While VCD provides robust solution-phase data, regulatory submissions often require Single-Crystal X-Ray Diffraction (SCXRD) as an orthogonal validation. For light-atom structures, the anomalous scattering signal is too weak to yield a reliable Flack parameter ( x )[5]. To solve this, we must synthetically alter the causality of the diffraction by introducing a heavy atom, thereby increasing the Friedif value (a measure of anomalous signal strength)[6].
Protocol 3: Derivatization and SCXRD Analysis
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Chemical Derivatization: React the secondary amine (NH) of the 1H-pyrazole ring with a heavy-atom electrophile. A standard choice is p -bromobenzyl bromide in the presence of K 2 CO 3 and DMF to yield the N-(4-bromobenzyl) derivative. The introduction of Bromine provides the necessary electron density for strong anomalous dispersion.
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Crystallization: Purify the derivative and grow single crystals using the vapor diffusion method (e.g., dissolving the compound in dichloromethane and allowing hexane to slowly diffuse into the matrix).
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Data Collection (Cu-K α ): Mount a suitable crystal and collect diffraction data at cryogenic temperatures (100 K) to minimize atomic thermal motion. Crucially, use Copper K α radiation ( λ=1.54178 Å) rather than Molybdenum. The longer wavelength of Cu-K α significantly increases the anomalous scattering cross-section.
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Refinement: Solve the structure and refine the Flack parameter using Parsons' quotient method[6]. A self-validating result will yield a Flack parameter of x≈0 with a standard uncertainty ( u ) of <0.04 , definitively confirming the (2R,3R) configuration.
SCXRD Heavy-Atom Derivatization and Analysis Strategy.
Quantitative Method Comparison
To assist drug development professionals in selecting the appropriate analytical pathway, the quantitative parameters and logistical requirements of each methodology are summarized below:
| Methodology | Primary Analyte Requirement | Key Parameter | Advantages | Limitations |
| NMR Spectroscopy | Solution-phase sample | 3JH,H Coupling Constants | Non-destructive; rapidly confirms relative stereochemistry. | Cannot determine absolute configuration without chiral derivatizing agents. |
| Vibrational Circular Dichroism | Solution-phase sample (e.g., CDCl 3 ) | Rotational Strength ( R ) | No crystallization needed; highly accurate for light-atom molecules. | Requires extensive DFT computational time and expertise. |
| Single-Crystal XRD (Native) | High-quality single crystal | Flack Parameter ( x ) | Direct 3D spatial mapping. | High uncertainty ( u ) for light-atom structures; often yields inconclusive results. |
| Single-Crystal XRD (Derivatized) | Heavy-atom derivatized crystal | Flack Parameter ( x ) | Unambiguous absolute configuration assignment. | Requires chemical modification, purification, and re-crystallization. |
References
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6 IUCr Journals.[6] 4.1 ACS Publications.[1] 5.3 ACS Publications.[3] 6.4 ACS Publications.[4] 7.2 Indian Academy of Sciences.[2]
